2-[Ethyl[3-[[4-[[1-[2-[(3-fluorophenyl)amino]-2-oxoethyl]-1H-pyrazol-4-yl]amino]quinazolin-7-yl]oxy]propyl]amino]ethyl dihydrogen phosphate

• CAS No.: 786685-53-8
• Molecular Formula: C26H31FN7O6P
• Molecular Weight: 587.5 g/mol
• IUPAC Name: 2-[ethyl-[3-[4-[[1-[2-(3-fluoroanilino)-2-oxoethyl]pyrazol-4-yl]amino]quinazolin-7-yl]oxypropyl]amino]ethyl dihydrogen phosphate
• InChI: InChI=1S/C26H31FN7O6P/c1-2-33(10-12-40-41(36,37)38)9-4-11-39-22-7-8-23-24(14-22)28-18-29-26(23)32-21-15-30-34(16-21)17-25(35)31-20-6-3-5-19(27)13-20/h3,5-8,13-16,18H,2,4,9-12,17H2,1H3,(H,31,35)(H,28,29,32)(H2,36,37,38)
• InChI Key: IOLYJOTUELRWGV-UHFFFAOYSA-N
• SMILES: CCN(CCCOC1=CC2=C(C=C1)C(=NC=N2)NC3=CN(N=C3)CC(=O)NC4=CC(=CC=C4)F)CCOP(=O)(O)O

Description

2-[Ethyl[3-[[4-[[1-[2-[(3-fluorophenyl)amino]-2-oxoethyl]-1H-pyrazol-4-yl]amino]quinazolin-7-yl]oxy]propyl]amino]ethyl dihydrogen phosphate is a useful research compound. Its molecular formula is C26H31FN7O6P and its molecular weight is 587.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.